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Compound of Interest

Biotinyl-NH-PEG3-C3-amido-C3-
COOH

Cat. No.: B12411606

Compound Name:

A Comparative Guide to Biotinyl-NH-PEG3-C3-amido-C3-COOH and Other PEG Linkers for
Bioconjugation

Introduction

In the realm of bioconjugation, the choice of a linker molecule is critical as it significantly
influences the stability, solubility, and biological activity of the resulting conjugate. Polyethylene
glycol (PEG) linkers have become a cornerstone in the design of complex biomolecules such
as antibody-drug conjugates (ADCs), PROteolysis TArgeting Chimeras (PROTACS), and
diagnostic reagents. Their hydrophilicity, biocompatibility, and tunable length allow for the
optimization of pharmacokinetic and pharmacodynamic properties.[1][2]

This guide provides a comparative analysis of Biotinyl-NH-PEG3-C3-amido-C3-COOH
against other commonly used PEG linkers. By presenting key performance data, detailed
experimental protocols, and illustrative diagrams, this document aims to equip researchers,
scientists, and drug development professionals with the necessary information to make
informed decisions in linker selection.

Structural Overview of Biotinyl-NH-PEG3-C3-amido-
C3-COOH and Alternatives
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Biotinyl-NH-PEG3-C3-amido-C3-COOH is a heterobifunctional linker that features a biotin
moiety for strong and specific binding to avidin or streptavidin, and a carboxylic acid group for
conjugation to amine-containing molecules. The core of the linker consists of a PEG3 (three
ethylene glycol units) chain, which imparts hydrophilicity and flexibility. The C3 spacers on
either side of the PEG chain provide additional length and steric separation.

To understand the comparative performance of this linker, it is essential to visualize its structure
in relation to other biotinylated PEG linkers with varying PEG chain lengths.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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